Cas no 2171920-69-5 (1-1-(hydroxymethyl)cyclopropyl-3-(propan-2-yl)cyclohexan-1-ol)

• Product Name: 1-1-(hydroxymethyl)cyclopropyl-3-(propan-2-yl)cyclohexan-1-ol
• CAS No: 2171920-69-5
• MF: C₁₃H₂₄O₂
• MW: 212.328464508057
• CID: 5760631
• PubChem ID: 165750152
• Update Time: 2025-07-17

1-1-(hydroxymethyl)cyclopropyl-3-(propan-2-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-[1-(hydroxymethyl)cyclopropyl]-3-(propan-2-yl)cyclohexan-1-ol
• 2171920-69-5
• EN300-1632731
• 1-1-(hydroxymethyl)cyclopropyl-3-(propan-2-yl)cyclohexan-1-ol

• Inchi： 1S/C13H24O2/c1-10(2)11-4-3-5-13(15,8-11)12(9-14)6-7-12/h10-11,14-15H,3-9H2,1-2H3
• InChI Key： KXQNCOSXMUVSDW-UHFFFAOYSA-N
• SMILES： OC1(CCCC(C(C)C)C1)C1(CO)CC1

Computed Properties

• Exact Mass: 212.177630004g/mol
• Monoisotopic Mass: 212.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-1-(hydroxymethyl)cyclopropyl-3-(propan-2-yl)cyclohexan-1-ol

Introduction to 1-1-(hydroxymethyl)cyclopropyl-3-(propan-2-yl)cyclohexan-1-ol (CAS No. 2171920-69-5)

1-1-(hydroxymethyl)cyclopropyl-3-(propan-2-yl)cyclohexan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2171920-69-5, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its cyclopropyl and cyclohexane moieties, which are often employed in the design of novel bioactive scaffolds. The presence of a hydroxymethyl group and an isopropyl substituent at specific positions further enhances its structural diversity, making it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The structural framework of 1-1-(hydroxymethyl)cyclopropyl-3-(propan-2-yl)cyclohexan-1-ol exhibits unique stereochemical features that are critical for its biological activity. The cyclopropyl ring, known for its rigidity and conformational constraints, can influence the binding affinity and selectivity of the molecule when interacting with biological targets. Additionally, the cyclohexane ring provides a flexible backbone that allows for optimal positioning of functional groups, which is essential for modulating pharmacokinetic properties such as solubility and metabolic stability.

In recent years, there has been a growing interest in the development of heterocyclic compounds as pharmacophores due to their ability to exhibit a wide range of biological activities. The 1-hydroxymethyl and 3-isopropyl substituents in this compound contribute to its potential as a building block for synthesizing more complex derivatives with enhanced therapeutic efficacy. Researchers have been exploring various synthetic routes to functionalize this molecule, aiming to develop novel analogs that could serve as leads for treating diverse therapeutic indications.

One of the most compelling aspects of 1-1-(hydroxymethyl)cyclopropyl-3-(propan-2-yl)cyclohexan-1-ol is its potential application in the development of enzyme inhibitors. The combination of a hydroxymethyl group and an isopropyl side chain can mimic natural substrates or transition states, thereby interfering with enzymatic activity. This has led to investigations into its efficacy as an inhibitor of key enzymes involved in metabolic pathways, such as kinases and phosphodiesterases. Preliminary studies have shown promising results in vitro, suggesting that this compound could be a valuable tool in the fight against various diseases.

The synthesis of 1-1-(hydroxymethyl)cyclopropyl-3-(propan-2-yl)cyclohexan-1-ol presents both challenges and opportunities for synthetic chemists. The cyclopropyl ring, while stable under many conditions, can be sensitive to certain reaction conditions, requiring careful optimization to prevent unwanted side reactions. Additionally, the introduction of the hydroxymethyl and isopropyl groups necessitates precise regioselective transformations to ensure high yields and purity. Despite these challenges, advances in synthetic methodologies have made it increasingly feasible to access complex molecules like this one with greater ease and efficiency.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 1-1-(hydroxymethyl)cyclopropyl-3-(propan-2-yl)cyclohexan-1-ol. Molecular modeling techniques allow researchers to predict binding interactions between this compound and potential biological targets with high accuracy. This has enabled virtual screening campaigns that identify promising derivatives before they are synthesized in the lab, significantly reducing the time and cost associated with drug development.

The pharmacokinetic profile of 1-hydroxymethylcyclopropylcyclohexanone, as it may be referred to in some contexts, is another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical viability. Initial pharmacokinetic studies have provided insights into its metabolic pathways and potential interactions with cytochrome P450 enzymes, which are essential for drug metabolism. These findings are being used to guide further optimization efforts aimed at improving bioavailability and reducing toxicity.

In conclusion, 2171920 69 5 represents a structurally intriguing molecule with significant potential in pharmaceutical research. Its unique combination of cyclopropyl and cyclohexane moieties, along with functional groups such as hydroxymethyl and isopropyl substituents, makes it a versatile scaffold for developing novel bioactive compounds. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery efforts aimed at addressing unmet medical needs.